Cas no 51486-55-6 (4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane)

• Product Name: 4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
• CAS No: 51486-55-6
• MF: C₇H₁₃O₃P
• MW: 176.150083303452
• CID: 1571236
• PubChem ID: 40030
• Update Time: 2025-04-21

4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
• 4-Isopropyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
• 4-propan-2-yl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane
• 1,3-PROPANEDIOL, 2-(HYDROXYMETHYL)-2-ISOPROPYL-, CYCLIC PHOSPHITE (1:1)
• 4-Isopropyl-1,2,6,7-phosphatrioxabicyclo[2.2.2]octane
• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-(1-methylethyl)-
• JKKXVCKZMHGQLJ-UHFFFAOYSA-N
• BRN 5328339
• 4-Isopropyl-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane
• SCHEMBL10601467
• 51486-55-6
• DTXSID20199465

• Inchi： 1S/C7H13O3P/c1-6(2)7-3-8-11(9-4-7)10-5-7/h6H,3-5H2,1-2H3
• InChI Key： JKKXVCKZMHGQLJ-UHFFFAOYSA-N
• SMILES： P12OCC(CO1)(CO2)C(C)C

Computed Properties

• Exact Mass: 176.06029
• Monoisotopic Mass: 176.060231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 164.8°C at 760 mmHg
• Flash Point: 58°C
• PSA: 27.69
• LogP: 1.93270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites